2-(3,3-Difluorocyclobutyl)-2-ethoxyethanamine;hydrochloride
Description
2-(3,3-Difluorocyclobutyl)-2-ethoxyethanamine; hydrochloride is a chemical compound that has been extensively used in the field of scientific research. It is also known as DFET or LY404039 hydrochloride. This compound has been found to have potential therapeutic effects in the treatment of various neurological disorders.
Scientific Research Applications
Synthesis and Analytical Techniques
- Research on psychoactive arylcyclohexylamines, which share structural similarities with 2-(3,3-Difluorocyclobutyl)-2-ethoxyethanamine; hydrochloride, involves characterizing these compounds using various analytical methods. These methods include gas chromatography ion trap electron and chemical ionization mass spectrometry, nuclear magnetic resonance spectroscopy, and diode array detection. Such studies highlight the importance of analytical techniques in identifying and understanding the properties of novel compounds (De Paoli et al., 2013).
Materials Science
- In the realm of materials science, derivatives of compounds similar to 2-(3,3-Difluorocyclobutyl)-2-ethoxyethanamine; hydrochloride have been utilized in the synthesis of novel fluorinated polyimides. These polyimides exhibit outstanding mechanical properties, thermal stability, and solubility in polar organic solvents, making them valuable for various high-performance applications (Yin et al., 2005).
Pharmacological Potential
- Compounds structurally related to 2-(3,3-Difluorocyclobutyl)-2-ethoxyethanamine; hydrochloride have been investigated for their pharmacological potential. For example, neurokinin-1 receptor antagonists with similar structural motifs have shown efficacy in pre-clinical tests relevant to clinical applications in emesis and depression. These findings underscore the potential of such compounds in developing new therapeutic agents (Harrison et al., 2001).
Synthetic Chemistry
- The field of synthetic chemistry extensively explores the reactions and derivatizations of compounds like 2-(3,3-Difluorocyclobutyl)-2-ethoxyethanamine; hydrochloride. Studies have detailed the synthesis of complex molecules, including azetidinones and quinolizines, demonstrating the versatility and utility of these compounds in creating pharmacologically relevant structures (Bordeau et al., 2006).
properties
IUPAC Name |
2-(3,3-difluorocyclobutyl)-2-ethoxyethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F2NO.ClH/c1-2-12-7(5-11)6-3-8(9,10)4-6;/h6-7H,2-5,11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBUPHRKRLCOVET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN)C1CC(C1)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,3-Difluorocyclobutyl)-2-ethoxyethanamine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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